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Compound of Interest

Compound Name: Z-Asp(OtBu)-OH

Cat. No.: B554421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the chemical properties, stability, and handling of

N-α-Carbobenzyloxy-L-aspartic acid β-tert-butyl ester, commonly known as Z-Asp(OtBu)-OH.

This amino acid derivative is a critical building block in peptide synthesis, particularly in

solution-phase methodologies. Understanding its characteristics is paramount for its effective

and safe use in research and drug development.

Core Chemical Properties
Z-Asp(OtBu)-OH is a white to off-white solid, typically in powder or crystal form.[1] It is a

derivative of L-aspartic acid with the alpha-amino group protected by a benzyloxycarbonyl (Z)

group and the side-chain carboxyl group protected by a tert-butyl (OtBu) ester.[2]
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Property Value Reference(s)

Synonyms

N-Cbz-L-aspartic acid 4-tert-

butyl ester, Z-L-Aspartic acid 4-

tert-butyl ester

[1]

CAS Number 5545-52-8 [1][3]

Molecular Formula C16H21NO6 [3]

Molecular Weight 323.34 g/mol [1][3][4]

Appearance
Solid, white to off-white powder

or crystals
[1][3]

Purity ≥98.0% (TLC) [1]

Solubility

Soluble in DMSO (200 mg/mL

with sonication), Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone. Slightly

soluble in water.

[3][5]

SMILES String
CC(C)(C)OC(=O)C--INVALID-

LINK--C(O)=O
[1]

InChI Key
HLSLRFBLVZUVIE-

LBPRGKRZSA-N
[1]

A hydrated form, Z-Asp(OtBu)-OH·H2O, is also available with the CAS number 229957-50-0

and a molecular weight of 341.36 g/mol .[6][7][8]

Stability and Storage
Proper storage is crucial to maintain the integrity of Z-Asp(OtBu)-OH. The compound is stable

under recommended storage conditions.[6]
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Condition Recommendation Reference(s)

Powder Storage

3 years at -20°C, 2 years at

4°C. Do not store above 5°C

(41°F).

[3][6]

In Solvent

6 months at -80°C, 1 month at

-20°C. Aliquot to avoid

repeated freeze-thaw cycles.

[3]

Shipping

Room temperature in the

continental US; may vary

elsewhere.

[3]

Conditions to Avoid
Heat, sources of ignition, and

strong oxidizing reagents.
[6]

Hazardous Decomposition
Oxides of carbon (CO, CO2)

and nitrogen (NO, NO2, ...).
[6]

Application in Peptide Synthesis
Z-Asp(OtBu)-OH is primarily utilized in solution-phase peptide synthesis.[1][9] The protecting

groups on the amino acid serve distinct and critical functions:

Z (Benzyloxycarbonyl) Group: This N-terminal protecting group is stable to the acidic

conditions used to remove the OtBu group and the basic conditions used for Fmoc group

removal. It is typically cleaved via catalytic hydrogenation.[9] This provides an orthogonal

deprotection strategy compared to acid-labile Boc and base-labile Fmoc protecting groups.

[9]

OtBu (tert-Butyl) Group: This side-chain protection prevents the carboxyl group of aspartic

acid from participating in unwanted side reactions during peptide coupling. A significant side

reaction it helps to mitigate is the formation of aspartimide, which can lead to impurities such

as α- and β-peptides and racemized products.[9] The OtBu group is readily removed with

mild acids.[2]
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The choice of Z-Asp(OtBu)-OH is a key decision in designing a peptide synthesis strategy,

particularly when orthogonality in deprotection steps is required. While effective, its application

is more common in solution-phase synthesis, with alternatives like Fmoc-Asp(OtBu)-OH being

more prevalent in modern solid-phase peptide synthesis (SPPS).[2][9]

Orthogonal Deprotection Strategy

Z-Asp(OtBu)-OH

Peptide Coupling

Growing Peptide Chain

Z-Group Removal
(Catalytic Hydrogenation)

After coupling

OtBu-Group Removal
(Mild Acid)

During final cleavage

Deprotected Asp Residue
in Peptide

Click to download full resolution via product page

Deprotection of Z-Asp(OtBu)-OH.

Experimental Protocols
While specific, detailed experimental protocols are proprietary to individual research labs, a

general workflow for the use of Z-Asp(OtBu)-OH in a peptide coupling reaction can be

outlined.

General Workflow for Solution-Phase Peptide Coupling
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Solution-Phase Coupling Workflow

Reactant Preparation

Coupling Reaction

Workup and Purification

Dissolve Z-Asp(OtBu)-OH
in appropriate solvent (e.g., DMSO)

Add coupling agent
(e.g., DCC, HBTU)

Prepare N-terminally deprotected
peptide fragment in solution

Add non-nucleophilic base
(e.g., DIPEA)

Stir at controlled temperature
(e.g., 0°C to RT)

Filter byproducts
(e.g., DCU)

Aqueous workup to
remove water-soluble impurities

Purify product by
crystallization or chromatography

Click to download full resolution via product page

Workflow for peptide coupling.
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Safety and Handling
As with any chemical reagent, proper safety precautions should be taken when handling Z-
Asp(OtBu)-OH.

Precaution Type Recommendation Reference(s)

Personal Protective Equipment

(PPE)

Eyeshields, gloves, and a dust

mask (type N95 or equivalent).

A full suit and boots are

recommended for large spills.

[1][6]

Engineering Controls

Use in a well-ventilated area,

preferably with local exhaust

ventilation or in a process

enclosure.

[6]

Handling

Keep away from heat and

ignition sources. Do not

breathe dust. Wash hands

after handling.

[6]

Spill Response

For small spills, use

appropriate tools to place the

material in a waste disposal

container. For large spills, use

a shovel for containment.

[6]

Health Hazards

May cause skin and serious

eye irritation. May also cause

respiratory tract irritation if

inhaled. May be harmful if

swallowed.

[4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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